3-benzamido-N-(1-methoxypropan-2-yl)benzamide

• IUPAC Name: 3-benzamido-N-(1-methoxypropan-2-yl)benzamide
• InChI: InChI=1S/C18H20N2O3/c1-13(12-23-2)19-18(22)15-9-6-10-16(11-15)20-17(21)14-7-4-3-5-8-14/h3-11,13H,12H2,1-2H3,(H,19,22)(H,20,21)
• InChI Key: XTQHDRHGVRVMIJ-UHFFFAOYSA-N
• Canonical SMILES: CC(COC)NC(=O)C1=CC(=CC=C1)NC(=O)C2=CC=CC=C2
• Molecular Formula: C18H20N2O3
• Molecular Weight: 312.4 g/mol

Description

3-benzamido-N-(1-methoxypropan-2-yl)benzamide is an organic compound with the molecular formula C18H20N2O3 and a molecular weight of 312.36 g/mol It is known for its unique chemical structure, which includes two benzamide groups and a methoxypropan-2-yl substituent

Scientific Research Applications

3-benzamido-N-(1-methoxypropan-2-yl)benzamide has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a biochemical probe to study enzyme interactions and protein functions.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of specialty chemicals and materials.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-benzamido-N-(1-methoxypropan-2-yl)benzamide typically involves the reaction of benzoyl chloride with 3-aminobenzamide in the presence of a base such as triethylamine. The resulting intermediate is then reacted with 1-methoxypropan-2-amine under controlled conditions to yield the final product . The reaction conditions often include maintaining a specific temperature range and using solvents like dichloromethane or ethanol to facilitate the reaction.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain high-purity this compound .

Chemical Reactions Analysis

Types of Reactions

3-benzamido-N-(1-methoxypropan-2-yl)benzamide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate or hydrogen peroxide, leading to the formation of corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride, resulting in the formation of reduced derivatives.

Substitution: Nucleophilic substitution reactions can occur at the benzamide groups, where nucleophiles like amines or thiols replace the existing substituents.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Amines or thiols in the presence of a base like sodium hydroxide.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction can produce amines or alcohols .

Mechanism of Action

The mechanism of action of 3-benzamido-N-(1-methoxypropan-2-yl)benzamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit or activate these targets, leading to various biological effects. The pathways involved can include signal transduction, gene expression regulation, and metabolic processes .

Comparison with Similar Compounds

Similar Compounds

• 3-benzamido-N-(1-methoxyethyl)benzamide
• 3-benzamido-N-(1-methoxypropyl)benzamide
• 3-benzamido-N-(1-methoxybutyl)benzamide

Uniqueness

3-benzamido-N-(1-methoxypropan-2-yl)benzamide is unique due to its specific methoxypropan-2-yl substituent, which imparts distinct chemical and biological properties compared to its analogs. This uniqueness makes it a valuable compound for targeted research and applications .